Cas no 1207017-76-2 (3-{2-4-(dimethylamino)phenylethyl}-1-(4-fluorophenyl)methylurea)

• Product Name: 3-{2-4-(dimethylamino)phenylethyl}-1-(4-fluorophenyl)methylurea
• CAS No: 1207017-76-2
• MF: C₁₈H₂₂FN₃O
• MW: 315.385187625885
• CID: 6295457
• PubChem ID: 45504472
• Update Time: 2025-05-27

3-{2-4-(dimethylamino)phenylethyl}-1-(4-fluorophenyl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-(dimethylamino)phenylethyl}-1-(4-fluorophenyl)methylurea
• 3-{2-[4-(dimethylamino)phenyl]ethyl}-1-[(4-fluorophenyl)methyl]urea
• 1-[2-[4-(dimethylamino)phenyl]ethyl]-3-[(4-fluorophenyl)methyl]urea
• AKOS024520546
• 1207017-76-2
• 1-(4-(dimethylamino)phenethyl)-3-(4-fluorobenzyl)urea
• F5831-7243

• Inchi： 1S/C18H22FN3O/c1-22(2)17-9-5-14(6-10-17)11-12-20-18(23)21-13-15-3-7-16(19)8-4-15/h3-10H,11-13H2,1-2H3,(H2,20,21,23)
• InChI Key： YUFZATIFKKIFBD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(NCCC1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 315.17469050g/mol
• Monoisotopic Mass: 315.17469050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-{2-4-(dimethylamino)phenylethyl}-1-(4-fluorophenyl)methylurea

Comprehensive Overview of 3-{2-4-(dimethylamino)phenylethyl}-1-(4-fluorophenyl)methylurea (CAS No. 1207017-76-2)

The compound 3-{2-4-(dimethylamino)phenylethyl}-1-(4-fluorophenyl)methylurea (CAS No. 1207017-76-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a dimethylamino group and a fluorophenyl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific biological pathways, particularly in the context of neurological and metabolic disorders.

One of the key reasons for the growing attention toward 3-{2-4-(dimethylamino)phenylethyl}-1-(4-fluorophenyl)methylurea is its potential role in modulating receptor activity. The presence of the dimethylamino group suggests possible interactions with neurotransmitter systems, while the fluorophenyl component may enhance bioavailability and metabolic stability. These properties align with current trends in precision medicine, where compounds with tailored functional groups are designed for optimized therapeutic effects.

In recent years, the scientific community has shown heightened interest in compounds like 3-{2-4-(dimethylamino)phenylethyl}-1-(4-fluorophenyl)methylurea due to their potential in addressing unmet medical needs. For instance, the rise in neurodegenerative diseases such as Alzheimer's and Parkinson's has spurred research into molecules that can cross the blood-brain barrier and exhibit neuroprotective effects. This compound's structural features position it as a candidate for further investigation in these areas.

Another area of exploration for 3-{2-4-(dimethylamino)phenylethyl}-1-(4-fluorophenyl)methylurea is its potential application in oncology. The fluorophenyl group is often associated with anticancer agents, as fluorine atoms can improve binding affinity and pharmacokinetic properties. Researchers are examining whether this compound could inhibit specific enzymes or pathways involved in tumor growth, making it a promising lead for future drug development.

The synthesis and characterization of 3-{2-4-(dimethylamino)phenylethyl}-1-(4-fluorophenyl)methylurea require advanced organic chemistry techniques. Analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC are essential for confirming its purity and structure. These techniques are critical for ensuring the compound's suitability for preclinical studies, where consistency and reproducibility are paramount.

From a commercial perspective, the demand for novel bioactive compounds like 3-{2-4-(dimethylamino)phenylethyl}-1-(4-fluorophenyl)methylurea is driven by the pharmaceutical industry's need for innovative therapies. Patent filings and academic publications related to this compound highlight its potential as a valuable intellectual property asset. Companies investing in its development may leverage its unique properties to create proprietary formulations with competitive advantages.

Environmental and safety considerations are also integral to the discussion surrounding 3-{2-4-(dimethylamino)phenylethyl}-1-(4-fluorophenyl)methylurea. While the compound is not classified as hazardous, responsible handling and disposal practices are essential to minimize any ecological impact. Researchers and manufacturers must adhere to regulatory guidelines to ensure safe usage in laboratory and industrial settings.

In conclusion, 3-{2-4-(dimethylamino)phenylethyl}-1-(4-fluorophenyl)methylurea (CAS No. 1207017-76-2) represents a compelling area of study in modern chemistry and pharmacology. Its structural complexity and functional diversity offer numerous opportunities for scientific advancement. As research continues to uncover its full potential, this compound may emerge as a cornerstone in the development of next-generation therapeutics.